Cas no 2229224-45-5 (tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2229224-45-5
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 5916419
• PubChem ID: 165623585
• Update Time: 2025-10-21

tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate
• EN300-1873725
• tert-butyl N-[3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenyl]carbamate
• 2229224-45-5

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(20)18-8-4-5-11(19)9(6-8)10(7-17)12(15)16/h4-6,10,12,19H,7,17H2,1-3H3,(H,18,20)
• InChI Key： QKXGVLCLHBAVNK-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229224-45-5)

The compound tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2229224-45-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropan-2-yl moiety and the hydroxyphenylcarbamate group, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the key structural highlights of tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate is the presence of fluorine atoms, which are increasingly sought after in drug design due to their ability to enhance metabolic stability and bioavailability. The tert-butyl group further contributes to the compound's steric bulk, potentially influencing its binding affinity to biological targets. Researchers are particularly intrigued by its potential as a building block for protease inhibitors or kinase modulators, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

In the context of current scientific trends, CAS No. 2229224-45-5 has garnered attention in AI-driven drug discovery platforms. With the rise of computational chemistry and machine learning, this compound's structural complexity makes it an ideal candidate for virtual screening and molecular docking studies. Its amino and hydroxyphenyl functionalities offer multiple sites for derivatization, a feature highly valued in fragment-based drug design (FBDD). These aspects resonate with frequent search queries like "fluorine in drug design" or "carbamate derivatives in medicinal chemistry," reflecting its relevance in modern research.

From a synthetic chemistry perspective, the preparation of tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate involves multi-step organic transformations, often employing protecting group strategies for the amino and hydroxy functionalities. The difluoropropan-2-yl segment typically requires careful handling of fluorinating agents, a topic frequently searched by synthetic chemists. Its purity and stability are critical for downstream applications, prompting discussions on advanced analytical techniques like LC-MS and NMR spectroscopy for characterization—a common concern among quality control professionals.

Beyond pharmaceuticals, this compound's agrochemical potential is under exploration. The carbamate group is a hallmark of many pesticides and herbicides, and its difluorinated analog could offer improved environmental persistence or target specificity. This aligns with global searches for "sustainable crop protection chemicals" and "next-generation agrochemicals," highlighting its cross-disciplinary appeal.

Regulatory and safety aspects of CAS No. 2229224-45-5 are also frequently queried. While not classified as hazardous under major chemical inventories, its handling requires standard laboratory precautions. The compound's hydroxyphenyl group may warrant evaluation for potential antioxidant properties, a trending topic in nutraceutical research. Such multifaceted applications underscore why this molecule appears in searches like "dual-purpose bioactive compounds" or "multifunctional chemical scaffolds."

In conclusion, tert-butyl N-3-(3-amino-1,1-difluoropropan-2-yl)-4-hydroxyphenylcarbamate represents a compelling case study in modern chemical innovation. Its structural versatility bridges medicinal chemistry, computational drug discovery, and agrochemical development—addressing pressing scientific questions while offering tangible solutions to real-world challenges. As research progresses, this compound is poised to remain a focal point in discussions about rational molecular design and sustainable chemistry.